copper;zinc

• CAS No.: 12174-82-2
• Molecular Formula: CuZn2
• Molecular Weight: 194.3 g/mol
• IUPAC Name: copper;zinc
• InChI: InChI=1S/Cu.2Zn
• InChI Key: ZJEQXMBWVSQUCP-UHFFFAOYSA-N
• Canonical SMILES: [Cu].[Zn].[Zn]

Description

Emerging Research Paradigms for Copper;Zinc Compounds

Recent advancements in nanotechnology and materials science have invigorated research into copper-zinc compounds, leading to the development of novel materials with tailored functionalities. A significant area of emerging research is the synthesis and application of copper-zinc bimetallic nanoparticles. nih.govbiotech-asia.orgnepjol.info These nanoparticles exhibit unique catalytic, optical, and antimicrobial properties that are distinct from their monometallic counterparts. nepjol.infobiomedpharmajournal.org Green synthesis methods, utilizing plant extracts, are being explored as environmentally benign routes to produce these nanoparticles. nih.govbiotech-asia.org

Another burgeoning research frontier is the development of advanced catalysts based on copper-zinc systems. Copper-zinc catalysts are integral to industrial methanol (B129727) synthesis and the water-gas shift reaction. candcs.de Current research focuses on understanding the structure-activity relationships at the nanoscale to enhance catalyst efficiency and longevity. nih.gov Studies are exploring the role of the copper-zinc interface and the formation of specific alloys or mixed oxides in catalytic performance. researchgate.net The development of copper-zinc oxide nanocomposites for applications in photocatalysis and sensors is also a rapidly growing field. mdpi.comrsc.org

In the realm of bioinorganic chemistry, research continues to unravel the intricate mechanisms of copper-zinc containing enzymes like superoxide (B77818) dismutase. rsc.orgdrugbank.com The focus is on understanding how the interplay between the copper and zinc ions facilitates the catalytic dismutation of superoxide radicals. libretexts.orgwikipedia.org This knowledge is crucial for elucidating the role of these enzymes in various physiological and pathological processes. rsc.org

Interdisciplinary Significance of this compound in Contemporary Science

The importance of copper-zinc compounds extends across a multitude of scientific disciplines, highlighting their profound interdisciplinary significance.

Biology and Medicine: In biology, the Cu/Zn-superoxide dismutase is a cornerstone of antioxidant defense in most eukaryotic cells, protecting them from damage by reactive oxygen species. libretexts.orgproteopedia.org The study of this enzyme is crucial for understanding aging, neurodegenerative diseases, and cancer. rsc.org Furthermore, copper-zinc complexes are being investigated for their potential as antimicrobial and anticancer agents. nih.govjetir.org

Materials Science and Engineering: Copper-zinc alloys, or brasses, are fundamental materials in engineering due to their excellent mechanical properties, corrosion resistance, and workability. numberanalytics.comtotalmateria.comkupfer.de The properties of brass can be finely tuned by varying the copper-to-zinc ratio, leading to a wide range of applications in everything from musical instruments to plumbing fixtures. totalmateria.comkupfer.de

Chemistry and Catalysis: In chemistry, copper-zinc systems are vital in catalysis. The commercial catalyst for methanol synthesis, a crucial industrial process, is based on a mixture of copper and zinc oxides. candcs.de The synergy between copper and zinc is believed to be key to the catalyst's high activity and selectivity. researchgate.net Zinc-copper couples are also employed as reagents in organic synthesis, notably in the Simmons-Smith cyclopropanation reaction. wikipedia.org

Environmental Science: The development of copper-zinc based nanomaterials offers potential solutions to environmental challenges. For instance, copper-zinc oxide nanocomposites are being explored for the photocatalytic degradation of organic pollutants in water. mdpi.com The antimicrobial properties of copper-zinc nanoparticles are also being investigated for water purification applications. biomedpharmajournal.org

The following interactive data tables provide a summary of key research findings related to copper-zinc compounds.

Properties of Common Copper-Zinc Alloys (Brasses)

Alloy Name	Copper (Cu) Content (%)	Zinc (Zn) Content (%)	Key Properties	Common Applications
Red Brass (C23000)	85	15	Excellent corrosion resistance, rich color	Ornamental pieces, affordable jewelry
Cartridge Brass (C26000)	70	30	Good ductility and strength	Tubes, sheets, wires, ammunition casings
Muntz Metal (C28000)	60	40	Good strength and corrosion resistance	Architectural applications, industrial tubing
Brazing Solder	50	50	Lower melting point	Joining metals through brazing

Synthesis and Properties of Copper-Zinc Bimetallic Nanoparticles

Synthesis Method	Precursors	Resulting Particle Size	Key Findings
Green Synthesis (Plant Extract)	Copper and Zinc salts, plant extracts	Varies (e.g., spherical to rod-like)	Environmentally friendly, produces pure nanoparticles with antimicrobial properties.
Microwave-induced Decomposition	Metal amidinates in ionic liquids or propylene (B89431) carbonate	Nanoparticles stable for extended periods	Precursors to catalysts for methanol synthesis.
Biogenic Synthesis (Leaf Extract)	Zinc doped copper oxide	Average particle size of 27.76 nm	Significant antibacterial and antibiofilm activity against E. coli.

Structural and Functional Properties of Human Cu/Zn Superoxide Dismutase (SOD1)

Property	Description
Structure	Homodimer with a molecular weight of approximately 32,500 Da. Each subunit contains a copper and a zinc ion.
Active Site	The catalytic copper ion is coordinated by four histidine residues. The zinc ion provides structural stability and is coordinated by three histidine and one aspartate residue.
Function	Catalyzes the dismutation of the superoxide radical (O₂⁻) into molecular oxygen (O₂) and hydrogen peroxide (H₂O₂).
Mechanism	A two-step redox cycle involving the alternate reduction and oxidation of the active-site copper ion.

Coordination Chemistry of Copper Ii and Zinc Ii Systems

Synthetic Methodologies for Copper;Zinc Coordination Complexes

The rational design and synthesis of copper-zinc coordination complexes can be achieved through various methods, each offering distinct advantages in terms of reaction conditions, product purity, and scalability.

Solid-State Synthesis Pathways

Solid-state synthesis, often involving high temperatures, provides a direct route to solvent-free coordination compounds. This method typically involves the reaction of solid metal salts with solid ligands. For instance, the complex salts [H₂im]₂[MCl₄] (where M = Zn, Cu) and coordination compounds [MCl₂(Him)₂] (M = Zn, Cu) can be prepared through solid-state and solid-gas reactions. rsc.org Thermal dehydrochlorination of [H₂im]₂[CuCl₄] at 462 K leads to the formation of [{CuCl₂(Him)₂}n]. rsc.org

Another approach within solid-state synthesis is the reaction of metal hydroxide or carbonate salts with the hydrochloride salt of a ligand. This has been successfully employed to synthesize complexes such as [{MCl₂(4,4'-bipy)}n] (M = Co, Zn). rsc.org These methods highlight the versatility of solid-state reactions in accessing archetypal coordination complexes without the use of solvents.

Solution-Based Preparation Techniques

Solution-based synthesis remains the most prevalent method for preparing copper-zinc coordination complexes, offering control over stoichiometry and allowing for the crystallization of high-quality single crystals suitable for X-ray diffraction studies.

A common technique involves the reaction of metal salts with a ligand in a suitable solvent or solvent mixture. For example, the synthesis of copper(II) and zinc(II) complexes with an aminoquinoline derivative was achieved by reacting the ligand with ZnCl₂, Cu(NO₃)₂·3H₂O, or Ni(NO₃)₂·6H₂O in methanol (B129727). nih.gov The resulting mixture is often refluxed to ensure the completion of the reaction. nih.gov

The choice of solvent can significantly influence the final product. Coordination polymers of copper and zinc with tetrachloroterephthalate-based ligands have been synthesized using solvothermal methods, where the reaction is carried out in a sealed vessel under elevated temperature and pressure. researchgate.net For instance, Zn(BDC-Cl₄)(py)₃ and Cu(BDC-Cl₄)(py)₃ were obtained using this technique. researchgate.net

Furthermore, the self-assembly of metal ions and organic ligands in solution can lead to the formation of complex architectures. Heterometallated linear porphyrin oligomers containing both copper and zinc have been synthesized by coupling a free-base deprotected porphyrin monomer with a zinc-containing mono-protected monomer in solution. nih.gov

Table 1: Examples of Solution-Based Synthesis of Copper-Zinc Coordination Complexes

Complex	Metal Salts	Ligand	Solvent	Conditions
[Zn(H₂L)Cl]	ZnCl₂	((E)-2-(((2-((2-hydroxyethyl)amino)quinolin-3-yl)methylene)amino)ethanol	Methanol	Reflux
[Cu(H₂L)(H₂O)(NO₃)]	Cu(NO₃)₂·3H₂O	((E)-2-(((2-((2-hydroxyethyl)amino)quinolin-3-yl)methylene)amino)ethanol	Methanol	Reflux
Zn(BDC-Cl₄)(py)₃	Not specified	2,3,5,6-tetrachloro-1,4-benzenedicarboxylate and pyridine	Not specified	Solvothermal
Cu(BDC-Cl₄)(py)₃	Not specified	2,3,5,6-tetrachloro-1,4-benzenedicarboxylate and pyridine	Not specified	Solvothermal
P3Cu and P5Cu	Not specified	Porphyrin monomers	Not specified	Palladium catalyzed coupling

Mechanochemical Routes for Complex Formation

Mechanochemistry, which involves chemical transformations induced by mechanical energy, has emerged as a green and efficient alternative for the synthesis of coordination complexes. This solvent-free method often leads to higher yields and shorter reaction times compared to solution-based techniques. nih.gov

The synthesis of Cu(II) and Zn(II) complexes with a Schiff base ligand derived from 2-hydroxy-1-naphthaldehyde and 2-aminobenzothiazole has been achieved by grinding the Schiff base with the corresponding metal acetate in an agate mortar with a few drops of DMF. researchgate.net This method yielded the desired complexes as powders in a short amount of time. researchgate.net

Mechanochemical dehydrochlorination is another effective strategy. Grinding the salt [H₂im]₂[ZnCl₄] with KOH resulted in the quantitative formation of crystalline [ZnCl₂(Him)₂] and KCl. rsc.org Similarly, the reaction of [H₂im]₂[CuCl₄] with KOH under mechanochemical conditions produced [{CuCl₂(Him)₂}n]. rsc.org

The direct grinding of a metal salt with a ligand is also a viable mechanochemical route. For example, grinding imidazole with anhydrous CoCl₂ or ZnCl₂ can produce the corresponding [MCl₂(Him)₂] complexes. rsc.org This approach has also been used for the mechanochemical insertion of zinc(II) and copper(II) into porphyrins, where grinding the free base porphyrin with zinc acetate resulted in its quantitative conversion to the corresponding zinc complex. acs.org

Structural Elucidation of this compound Coordination Entities

The determination of the precise three-dimensional arrangement of atoms in copper-zinc coordination complexes is crucial for understanding their properties and reactivity. A combination of spectroscopic and crystallographic techniques is typically employed for this purpose.

Spectroscopic Characterization (e.g., FTIR, EPR)

Fourier-Transform Infrared (FTIR) Spectroscopy is a powerful tool for identifying the coordination environment of the metal ions by observing the vibrational frequencies of the ligands. The coordination of a ligand to a metal ion typically results in shifts in the characteristic vibrational bands of the ligand.

For example, in the mechanochemically synthesized Cu(II) and Zn(II) complexes of a Schiff base ligand, the azomethine stretching vibration (ν(C=N)) shifted from 1603 cm⁻¹ in the free ligand to 1621 cm⁻¹ and 1599 cm⁻¹ in the Cu(II) and Zn(II) complexes, respectively, indicating the coordination of the azomethine nitrogen to the metal ions. researchgate.net Similarly, in copper- and zinc-based coordination polymers with indole-3-propionic acid (IPA), the characteristic band corresponding to νCOO⁻ shifted from 1689 cm⁻¹ to 1578 cm⁻¹ for Cu-IPA and 1533 cm⁻¹ for Zn-IPA, confirming the coordination of the carboxylate group. acs.orgugr.es The appearance of new bands at lower frequencies can be attributed to the formation of metal-ligand bonds, such as M-O and M-N stretching vibrations. nih.govugr.es

Electron Paramagnetic Resonance (EPR) Spectroscopy is particularly useful for studying paramagnetic Cu(II) complexes. The EPR spectrum provides information about the oxidation state, coordination geometry, and the nature of the metal-ligand bonding. In a study of trinuclear Cu(II) and Zn(II) macrocyclic complexes, EPR measurements were in accord with a μ₃-carbonate bridging one Cu(II) and two Zn(II) ions in {CuZn₂L₃}⁴⁺. acs.org

Table 2: Selected FTIR Data for Copper-Zinc Coordination Complexes

Complex/Ligand	Key Vibrational Band	Frequency (cm⁻¹)	Reference
Schiff base ligand	ν(C=N)	1603	researchgate.net
[Cu(L)] Complex	ν(C=N)	1621	researchgate.net
[Zn(L)] Complex	ν(C=N)	1599	researchgate.net
Indole-3-propionic acid (IPA)	νCOO⁻	1689	acs.orgugr.es
Cu-IPA	νCOO⁻	1578	acs.orgugr.es
Zn-IPA	νCOO⁻	1533	acs.orgugr.es
[Zn(H₂L)Cl]	ν(Zn-O)	524	nih.gov
[Zn(H₂L)Cl]	ν(Zn-N)	460	nih.gov

X-ray Diffraction Analysis (Powder and Single-Crystal)

X-ray Diffraction (XRD) is the most definitive method for determining the solid-state structure of crystalline coordination compounds.

Single-Crystal X-ray Diffraction (SCXRD) provides a complete three-dimensional structure of a molecule, including precise bond lengths and angles. The chemical composition and solid-state structures of new zinc and copper coordination polymers derived from bis(triazole) ligands were determined by single-crystal X-ray analysis. mdpi.com Similarly, the crystal structure of a novel copper-indole-3-propionic acid coordination polymer (Cu-IPA) was determined by SCXRD, revealing a monoclinic crystal system with a C2/c space group. acs.orgugr.es In this structure, the copper centers exhibit a square-base pyramidal geometry. acs.org

Powder X-ray Diffraction (PXRD) is used to identify the crystalline phases of a bulk sample and to check for phase purity. The PXRD patterns of scaled-up syntheses of Cu-IPA and Zn-IPA were compared with theoretical diffractograms obtained from SCXRD data to confirm the phase purity of the bulk materials. acs.org PXRD is also a valuable tool for characterizing the products of solid-state and mechanochemical syntheses, which often yield microcrystalline powders. For instance, the crystalline nature of mechanochemically synthesized Cu(II) and Zn(II) Schiff base complexes was confirmed by their powder X-ray diffraction patterns. researchgate.net

Metalloenzyme Systems Featuring Copper and Zinc

Fundamental Roles of Copper and Zinc in Metalloenzyme Structure and Function

Metalloenzymes are proteins that require metal ions for their catalytic function. Copper and zinc are two essential transition metals that play critical and distinct roles in the structure and function of these enzymes. Their unique chemical properties, including their redox potential and ability to form stable complexes with proteins, make them indispensable for a wide range of biological processes.

Zinc is a vital cofactor in over 300 enzymes, where it can serve either a structural or a catalytic role. wikipedia.org Unlike copper, zinc has a stable 2+ oxidation state and does not participate in redox reactions within biological systems. nih.gov This property makes it an ideal Lewis acid for catalysis.

In a catalytic capacity, the Zn(II) ion can activate a water molecule by polarizing it, effectively lowering the pKa and generating a potent nucleophile in the form of a zinc-bound hydroxide ion. This mechanism is central to the function of many hydrolytic enzymes, such as carbonic anhydrase. nih.govebi.ac.uk Carbonic anhydrase catalyzes the reversible hydration of carbon dioxide to bicarbonate. nih.gov The zinc ion in the active site is typically coordinated by three histidine residues and a water molecule. nih.gov This coordination environment facilitates the nucleophilic attack of the zinc-bound hydroxide on the carbon dioxide substrate. nih.gov Zinc's kinetic lability allows for the rapid binding of substrates and release of products. nih.gov

Structurally, zinc ions are crucial for maintaining the three-dimensional conformation of many proteins. nih.gov In some enzymes, zinc is not directly involved in the catalytic reaction but is essential for the stability of the active site's architecture. acs.org A well-known example of this is the zinc finger motif found in many transcription factors, where the zinc ion stabilizes the protein fold, enabling it to bind to DNA. oup.com

Table 1: Roles of Zinc in Selected Metalloenzymes

Enzyme Class	Example Enzyme	Role of Zinc	Zinc Coordination Environment (Typical)
Hydrolases	Carbonic Anhydrase	Catalytic (Lewis acid)	3 Histidines, 1 Water/Hydroxide
Hydrolases	Carboxypeptidase	Catalytic (Lewis acid)	2 Histidines, 1 Glutamate, 1 Water
Oxidoreductases	Alcohol Dehydrogenase	Catalytic & Structural	2 Cysteines, 1 Histidine, 1 Substrate/Water (catalytic); 4 Cysteines (structural)

Copper's ability to readily cycle between its oxidized Cu(II) and reduced Cu(I) states makes it an essential cofactor in enzymes that catalyze redox reactions. uni-muenchen.de This redox activity is central to its function in electron transfer chains, where it acts as an efficient electron carrier.

A prime example of copper's role in redox mechanisms is found in cytochrome c oxidase, the terminal enzyme of the mitochondrial electron transport chain. uni-muenchen.de This complex enzyme contains four redox-active metal centers: two heme irons (heme a and heme a₃) and two copper centers (Cuₐ and Cuₑ). uni-muenchen.de The Cuₐ center, a dinuclear copper site, is the initial acceptor of electrons from cytochrome c. uni-muenchen.delibretexts.org From Cuₐ, electrons are transferred to heme a and then to the binuclear center composed of heme a₃ and Cuₑ. libretexts.org It is at this binuclear center that the four-electron reduction of molecular oxygen to water occurs. libretexts.orgacs.org The precise coordination environment of the copper ions is critical for tuning their redox potential to facilitate this sequential electron transfer. acs.org

Table 2: Copper Centers in Cytochrome c Oxidase

Copper Center	Location	Function	Key Ligands
Cuₐ	Subunit II	Primary electron acceptor from cytochrome c	Cysteine, Histidine, Methionine

Mechanistic Studies of Copper/Zinc Superoxide (B77818) Dismutase (Cu/Zn-SOD)

Copper/zinc superoxide dismutase (Cu/Zn-SOD) is a crucial antioxidant enzyme that protects cells from the damaging effects of the superoxide radical. It catalyzes the dismutation of two superoxide radicals into molecular oxygen and hydrogen peroxide. nih.gov The enzyme is a homodimer, with each subunit containing one copper ion and one zinc ion. libretexts.org

The catalytic mechanism of Cu/Zn-SOD involves a two-step ping-pong mechanism, where the copper ion at the active site is alternately reduced and oxidized. wikipedia.org

Reduction of Copper: In the first step, a superoxide anion binds to the active site and reduces the Cu(II) ion to Cu(I). The superoxide is simultaneously oxidized to molecular oxygen (O₂), which is then released. wikipedia.org

Cu(II)-SOD + O₂⁻ → Cu(I)-SOD + O₂ wikipedia.org

Oxidation of Copper: In the second step, a second superoxide anion enters the active site. The Cu(I) ion is re-oxidized to Cu(II), while the superoxide is reduced and, after protonation, forms hydrogen peroxide (H₂O₂), which is subsequently released. wikipedia.org

Cu(I)-SOD + O₂⁻ + 2H⁺ → Cu(II)-SOD + H₂O₂ wikipedia.org

This catalytic cycle is extremely efficient, with a reaction rate that approaches the diffusion-controlled limit. oup.com

The primary role of the zinc ion in Cu/Zn-SOD is structural. libretexts.orglibretexts.org It is coordinated by three histidine residues and one aspartate residue, and it is located approximately 6 Å from the copper ion. libretexts.org One of the histidine residues forms an imidazolate bridge that links the copper and zinc ions in the oxidized state of the enzyme. libretexts.org

Removal of the zinc ion does not completely abolish the enzyme's catalytic activity, but it does significantly decrease its thermal stability, indicating that zinc is crucial for maintaining the proper protein fold and the integrity of the active site. libretexts.org The presence of zinc helps to correctly orient the copper-binding ligands, thereby ensuring an efficient catalytic cycle. oup.com More recent studies suggest that zinc also plays a role in modulating the catalytic activity by influencing the reduction potential and geometry of the copper site. nih.gov The absence of zinc leads to a destabilized structure and reduced enzymatic activity. nih.gov

The copper ion is the catalytic center of Cu/Zn-SOD and is directly involved in the redox chemistry of superoxide dismutation. libretexts.orgnih.gov It is coordinated by four histidine residues in the oxidized state, with one of these histidines also bridging to the zinc ion. libretexts.org During the catalytic cycle, the copper ion shuttles between the Cu(II) and Cu(I) oxidation states. wikipedia.orglibretexts.org

The reduction of Cu(II) to Cu(I) by the first superoxide molecule is accompanied by the breaking of the imidazolate bridge between the copper and zinc ions. acs.org In the reduced state, the copper ion adopts a different coordination geometry. acs.org The subsequent oxidation of Cu(I) back to Cu(II) by the second superoxide molecule reforms the enzyme's active site for the next catalytic cycle. wikipedia.org This redox cycling of the copper ion is the linchpin of the enzyme's ability to efficiently and rapidly detoxify superoxide radicals. nih.gov

Metal Ion Homeostasis and Inter-metal Interactions within Biological Systems

The intricate balance of essential metal ions, known as metal homeostasis, is critical for cellular function. Copper and zinc, while both indispensable, can also interact and compete within the cellular environment, influencing each other's availability and function. This section explores the dynamic relationship between these two metal ions, focusing on their competitive binding in key enzyme systems and the computational approaches used to model their complex intracellular distribution.

Competitive Binding and Displacement Phenomena (e.g., Copper-Zinc in Metalloproteases)

Many enzymes, particularly metalloproteases, rely on a zinc ion as a catalytic or structural cofactor. However, due to the similar chemical properties and coordination preferences of copper and zinc ions, copper can often displace the native zinc ion in these proteins, leading to altered enzymatic activity. This competitive binding is a significant phenomenon in the study of metal ion interactions within biological systems.

Research has shown that the metal-binding domains of certain bacterial zinc metalloproteases, such as AprA from Pseudomonas aeruginosa and CpaA from Acinetobacter baumannii, exhibit a higher affinity for copper(II) (Cu(II)) compared to zinc(II) (Zn(II)). nih.gov This preference means that in an environment containing both ions, copper can effectively displace zinc from the enzyme's active site. nih.gov The substitution of the catalytic zinc with copper can interfere with the enzyme's proteolytic activity, a potential avenue for the development of metal-based inhibitors for bacterial metalloproteases. nih.gov

The consequence of this zinc displacement by copper is not uniform across all metalloproteases and depends heavily on the specific enzyme's structural characteristics. The rigidity of the Cu(II) coordination geometry, compared to the more flexible geometry preferred by Zn(II), can be a deciding factor in the resulting enzyme activity. nih.gov For many zinc metalloproteases, such as thermolysin and carboxypeptidase A, substitution with Cu(II) renders the enzyme inactive. nih.govnih.gov In contrast, other enzymes demonstrate a different response. Astacin, for instance, retains 37% of its catalytic activity, while Dipeptidyl Peptidase III (DPP III) remains fully active after copper substitution. nih.govnih.gov This retention of activity is thought to be related to the flexibility of the enzyme's catalytic domain, which can accommodate the rigid coordination sphere of copper without losing its functional conformation. nih.govnih.gov

Table 1: Effect of Copper Substitution on Zinc Metalloprotease Activity

Metalloprotease	Original Metal Cofactor	Substituting Metal Ion	Effect on Catalytic Activity	Reference
Thermolysin	Zn(II)	Cu(II)	Inactive	nih.govnih.gov
Carboxypeptidase A	Zn(II)	Cu(II)	Inactive	nih.gov
Astacin	Zn(II)	Cu(II)	37% activity retained	nih.govnih.gov
Dipeptidyl Peptidase III (DPP III)	Zn(II)	Cu(II)	100% activity retained	nih.govnih.gov
AprA	Zn(II)	Cu(II)	Displacement occurs, interfering with activity	nih.gov
CpaA	Zn(II)	Cu(II)	Displacement occurs, interfering with activity	nih.gov

Computational Modeling of Copper and Zinc Redistribution in Cells

Understanding the intricate and dynamic interplay between copper and zinc homeostasis at a cellular level presents a significant challenge. Computational modeling and systems biology approaches have emerged as powerful tools to simulate and analyze the complex network of reactions that govern the uptake, trafficking, sequestration, and efflux of these metal ions. These models aim to integrate experimental data on the concentrations, locations, and kinetic properties of various cellular components to predict how the system behaves as a whole.

A typical computational model of cellular copper and zinc redistribution is constructed as a system of ordinary differential equations (ODEs). frontiersin.org Each equation describes the rate of change in the concentration of a specific metal species (e.g., free copper ions, zinc bound to metallothionein) within a particular cellular compartment (e.g., cytoplasm, Golgi apparatus). The model incorporates key proteins involved in metal homeostasis, including:

Transporters: Proteins like CTR1 for copper import and ZIP family transporters for zinc import are modeled based on their expression levels and transport kinetics. nih.govnih.gov

Chaperones: Copper chaperones such as Atox1, CCS, and Cox17, which deliver copper to specific enzymes and organelles, are included with their respective binding affinities and transfer rates. nih.gov

Efflux Pumps: ATPases like ATP7A and ATP7B, which are responsible for removing excess copper from the cell, are critical components. nih.govnih.gov

Sequestration Proteins: Metallothioneins, which are cysteine-rich proteins that can bind both copper and zinc with high affinity, play a central role in buffering and detoxifying these metals. The competitive binding of copper and zinc to metallothionein is a crucial interaction point in these models.

By defining the parameters for these interactions based on experimental measurements (e.g., binding constants, reaction rates), these computational models can simulate the dynamic redistribution of copper and zinc under various conditions. For example, a model could predict how an influx of excess copper would lead to the displacement of zinc from metallothioneins, potentially increasing the concentration of free, unbound zinc in the cytoplasm and altering the function of zinc-dependent proteins.

Systems biology approaches also analyze transcriptional networks to understand how cells respond to changes in metal concentrations. For instance, integrating microarray expression data with a global transcriptional network model in Enterococcus faecalis revealed a sub-network of genes that is activated by both zinc and copper exposure. nih.gov This type of analysis demonstrates a functional interplay where exposure to copper directly impacts the genetic regulation of zinc homeostasis. nih.gov Such models are invaluable for forming new hypotheses and guiding future experimental research into the complex crosstalk between copper and zinc metabolic pathways.

Advanced Materials and Nanostructures Comprising Copper;zinc

Synthesis and Fabrication Technologies for Copper;Zinc Materials

The methodologies for producing copper-zinc materials are diverse, ranging from electrochemical processes to wet chemical routes and the precise construction of crystalline frameworks. These techniques enable the creation of alloys, coatings, nanoparticles, and complex composites with tailored characteristics.

Electrochemical deposition is a versatile and cost-effective method for producing copper-zinc alloy coatings, commonly known as brass. This technique offers excellent control over the thickness and uniformity of the deposited layer. tandfonline.com The process involves the co-deposition of copper and zinc ions from an electrolyte solution onto a substrate. While cyanide-based baths have been traditionally used due to their efficiency, their high toxicity has driven research into more environmentally friendly alternatives. tandfonline.comnih.gov

Recent advancements have focused on the development of cyanide-free electrolytes. For instance, glutamate-based electrolytes have been successfully employed to codeposit copper-rich Cu-Zn alloy coatings on steel substrates at room temperature. tandfonline.com These baths have demonstrated high current efficiencies, ranging from 53% to 99%, which are comparable to or even exceed those of traditional cyanide (75%) and citrate baths (70–80%). tandfonline.com The composition of the electrolyte, specifically the ratio of Cu²⁺ to Zn²⁺ ions, significantly influences the copper content in the final deposited alloy. tandfonline.com

The nature of the salt anion in the electrolyte, such as chloride versus sulfate, also plays a crucial role in the deposition process and the properties of the resulting coating. Studies have shown that chloride baths can lead to higher current efficiency and produce Cu-Zn deposits with superior corrosion resistance in a 0.5 M NaCl solution compared to those from sulfate baths. nih.gov The morphology and phase composition of the electrodeposited coatings can be controlled by adjusting parameters like the applied potential. For example, in certain ionic liquid-based electrolytes, the zinc content in the alloy has been observed to decrease within a specific potential range, leading to the formation of amorphous coatings. nih.gov

Electrolyte Type	Complexing Agent	Substrate	Key Findings
Glutamate-based	Monosodium Glutamate	Steel	High current efficiency (53-99%); Cu content in deposit from 20-98%. tandfonline.com
Sulfate and Chloride baths	Trisodium Citrate	Steel	Chloride baths showed higher current efficiency and better corrosion resistance. nih.gov
Ionic Liquid-based	1-ethyl-3-methylimidazolium acetate	Steel	Produced coatings with 19-96 at. % copper and exhibited good corrosion resistance. nih.gov

Hydrothermal and co-precipitation methods are widely utilized for the synthesis of copper-zinc ferrite nanoparticles. These wet chemical techniques allow for the production of fine, crystalline powders with controlled particle size and magnetic properties. The co-precipitation method is particularly noted for its simplicity and ability to yield uniform nanoparticles. mdpi.com

In a typical co-precipitation synthesis, aqueous solutions of copper, zinc, and iron salts are mixed in a specific molar ratio and precipitated by adding a base, such as sodium hydroxide, under controlled temperature and pH. mdpi.comsemanticscholar.org The resulting precipitate is then washed, dried, and sometimes calcined to obtain the final ferrite nanoparticles. The composition of the precursor materials is a critical parameter; for instance, a molar ratio of Fe³⁺:Fe²⁺:Co²⁺/Zn²⁺ of 3:2:1 has been used in a modified co-precipitation method to produce zinc cobalt ferrite nanoparticles. mdpi.com

The hydrothermal method involves a chemical reaction in an aqueous solution above the boiling point of water, carried out in a sealed vessel called an autoclave. This technique can produce highly crystalline nanoparticles without the need for a post-synthesis calcination step. For the synthesis of Zn-substituted cobalt ferrite nanoparticles, a hydrothermal co-precipitation method in an alkaline medium has been employed. semanticscholar.org

The properties of the synthesized ferrite nanoparticles are highly dependent on the synthesis conditions. For example, the use of glycerol as a structure-directing and stabilizing agent in a modified co-precipitation method for zinc ferrite nanoparticles has been shown to influence the size and morphology of the crystals. researchgate.net

Synthesis Method	Key Features	Resulting Material
Co-precipitation	Simple, low-temperature process. mdpi.com	Cobalt ferrite and zinc cobalt ferrite nanoparticles. mdpi.com
Hydrothermal Co-precipitation	Reactions in a sealed vessel at elevated temperature and pressure.	Zn-substituted cobalt ferrite magnetic nanoparticles. semanticscholar.org
Modified Co-precipitation	Use of additives like glycerol to control particle characteristics. researchgate.net	Zinc ferrite nanoparticles with modified size and morphology. researchgate.net

Metal-Organic Frameworks (MOFs) are a class of crystalline materials constructed from metal ions or clusters coordinated to organic ligands. The synthesis of MOFs containing both copper and zinc allows for the creation of bimetallic frameworks with potentially enhanced or novel properties compared to their monometallic counterparts.

The synthesis of copper-zinc MOFs can be achieved through various methods, including solvothermal and hydrothermal reactions. scispace.comnih.gov In a solvothermal synthesis, the metal salts and organic linkers are dissolved in a solvent and heated in a sealed vessel, leading to the crystallization of the MOF. For example, a 3D nanoporous Cu-MOF has been synthesized via a hydrothermal reaction, which involves paddlewheel Cu₂ dinuclear units bridged by gluconate ligands to form 2D sheets that are further linked by other ligands to build a 3D framework. nih.gov

A facile, room-temperature synthesis of MOFs has also been reported using newly prepared copper or zinc hydroxides with organic ligands under ultrasonic conditions. rsc.org This method offers a more convenient and efficient route for producing these materials. rsc.org Furthermore, hybrid zinc(II) and copper(II) bimetallic frameworks can be obtained through post-synthetic metal-ion metathesis, where the metal ions in a pre-synthesized MOF are exchanged. acs.org This single-crystal-to-single-crystal transformation allows for the creation of new frameworks that may not be accessible through direct synthesis and can lead to enhanced gas uptake and photoluminescence properties. acs.org

Synthesis Approach	Description	Example
Solvothermal/Hydrothermal	Reaction of metal salts and organic linkers in a solvent under heat and pressure. scispace.comnih.gov	Synthesis of 1D and 2D Zn- and Cu-MOFs from a terphenyl-dicarboxylic acid derivative. scispace.com
Room-Temperature Synthesis	Use of copper or zinc hydroxides and organic ligands under ultrasonic conditions. rsc.org	Facile synthesis of four different MOF materials. rsc.org
Metal-Ion Metathesis	Post-synthetic exchange of metal ions within a pre-formed MOF crystal. acs.org	Creation of hybrid zinc(II) and copper(II) bimetallic frameworks. acs.org

The copper-zinc system is well-known for forming a variety of solid-solution phases, which are essentially alloys where the atoms of one element are incorporated into the crystal lattice of the other. The specific phases that form are dependent on the composition and temperature, as depicted in the copper-zinc phase diagram.

The α (alpha) phase is a solid solution of zinc in copper with a face-centered cubic (FCC) structure. researchgate.net This phase is present at zinc concentrations up to about 38-39 wt% at specific temperatures. researchgate.netyoutube.com When the concentration of zinc increases beyond this solubility limit, a new phase, the β (beta) phase, begins to appear. youtube.com The β phase is a solid solution of copper in zinc with a body-centered cubic (BCC) structure. researchgate.net At zinc concentrations between approximately 30 at.% and 45 at.%, a two-phase alloy known as α-β brass is formed. libretexts.org

Other phases that can form at higher zinc concentrations include the γ (gamma) or brass phase with a hexagonal close-packed (HCP) structure, and the ε (epsilon) phase, which is a stoichiometric composition of CuZn₅ with a hexagonal structure. researchgate.net The formation of these phases dictates the mechanical and physical properties of the resulting brass alloy. For example, the CuZn₄ phase can act as nucleation sites for zinc grains during dynamic recrystallization in Zn-Cu alloys with low copper content. mdpi.com

The fabrication of copper-zinc composites can involve processes like hot-rolling, which can create a structure with elongated particles of one phase within a matrix of another. For instance, in a CuZnIn alloy, hot-rolling can produce a composite-like structure with large ellipsoidal α-CuZn solution particles within a γ* matrix. mdpi.com

Phase	Crystal Structure	Composition Range (approximate wt% Zn)
α (alpha)	Face-Centered Cubic (FCC)	Up to ~39% researchgate.net
β (beta)	Body-Centered Cubic (BCC)	39-50% researchgate.net
γ (gamma)	Hexagonal Close-Packed (HCP)	50-57% researchgate.net
ε (epsilon)	Hexagonal	~83% (as CuZn₅) researchgate.net

Surface Science and Interfacial Chemistry of this compound Systems

The behavior of copper-zinc materials in many applications is governed by their surface and interfacial properties. Understanding the atomic-level processes that occur at the surface is critical for applications such as catalysis, where the surface composition and structure determine the active sites.

The formation of a copper-zinc surface alloy is a key area of investigation, particularly in the context of catalysis. The interaction between copper and zinc at the surface can lead to unique electronic and geometric structures that differ from the bulk material.

Machine-learning molecular dynamics (MD) simulations have been employed to investigate the formation process of a Cu-Zn surface alloy on a Cu(997) surface at an atomic level. nih.govacs.org These simulations reveal that the alloying process, which involves the incorporation of deposited zinc adatoms into the copper substrate, preferentially starts near the step edges of the copper surface. nih.govacs.org This highlights the important role of surface defects like steps and kinks in initiating the alloying. nih.gov

The simulations showed that at a temperature of 700 K, deposited zinc atoms evolve on the copper surface, eventually forming a surface alloy over a period of microseconds. acs.org The mechanisms of zinc incorporation were found to vary depending on the location on the surface. At the upper terrace near a step edge, the alloying is dominated by the confinement of zinc adatoms, while at the lower terrace, a direct exchange between a zinc adatom and a copper atom underneath is more prevalent. nih.gov

These atomic-scale investigations provide a deeper understanding of the dynamic nature of Cu-Zn surfaces and are crucial for designing materials with optimized surface properties. The stability of the CuZn alloy can be influenced by the surrounding environment. For instance, under a hydrogen atmosphere, the CuZn alloy can be stable, but under conditions of CO₂ hydrogenation, dealloying can occur, where zinc is oxidized, which is believed to create active sites for methanol (B129727) synthesis. acs.orgnih.gov

Computational Studies of Copper, Zinc, and Alloy Surfaces (e.g., DFT, Wulff Construction)

Computational methods, particularly Density Functional Theory (DFT), have been instrumental in understanding the surface properties of copper, zinc, and their alloys at an atomic level. These studies provide insights into surface energy, stability, and the equilibrium shape of nanoparticles, which are crucial for applications in catalysis and materials science.

The Wulff construction is a geometric method that predicts the equilibrium shape of a crystal or nanoparticle based on its surface free energies. wikipedia.org By minimizing the total surface free energy for a fixed volume, the Wulff construction helps to visualize the three-dimensional shape of a nanoparticle. rsc.orgwikipedia.org For copper and zinc nanoparticles, DFT-calculated surface energies of various facets are used as input for the Wulff construction. For copper, the low-index (111) facet is dominant in the constructed nanoparticles, covering approximately 50% of the surface, with (100) facets covering another 10% to 25%. rsc.org In contrast, for zinc, which has a hexagonal close-packed (HCP) structure, only the (0001) and (10-10) facets are predominantly observed. rsc.org

Calculated Surface Energies for Copper Facets

Facet	Surface Energy (J/m²)	Reference
Cu(111)	1.79 (at T=0K)	rsc.org
Cu(111)	1.88	nih.govacs.org

DFT has also been used to study the electronic structure of disordered (α-phase) and ordered (β-phase) structures of Cu-Zn alloys using the Korringa-Kohn-Rostoker coherent-potential approximation (KKR-CPA). core.ac.uk These calculations reveal that the changes in the valence and conduction bands between the α and β phases are related to variations in structure and increasing zinc concentration. core.ac.uk Furthermore, machine-learning-enhanced molecular dynamics simulations, with forces derived from DFT calculations, have been used to elucidate the surface alloying process of zinc on copper surfaces, such as Cu(997). nih.govacs.org These simulations have shown the evolution of deposited zinc atoms on the copper surface, leading to the formation of a Cu-Zn surface alloy. nih.govacs.org

Surface Characterization Techniques for Films and Alloys (e.g., Spectroscopic Ellipsometry, SEM)

The characterization of the surface of copper-zinc containing films and alloys is critical for understanding their properties and performance in various applications. Techniques such as Spectroscopic Ellipsometry (SE) and Scanning Electron Microscopy (SEM) are powerful tools for this purpose.

Spectroscopic Ellipsometry (SE) is a non-destructive optical technique used to determine the optical properties and thickness of thin films. dtu.dkangstec.comnih.gov It measures the change in polarization of light upon reflection from a sample surface. nih.gov For copper-zinc based materials, such as Copper Zinc Tin Sulfide (B99878) (CZTS) thin films, SE is used to extract the dielectric function and identify critical points related to optical transitions. dtu.dk In the case of CZTS films prepared by pulsed laser deposition, SE analysis has shown that the surface overlayer changes with film thickness and deposition temperature. dtu.dk For thin films, surface features observed by SEM can be accurately reproduced by fitting the ellipsometry data. dtu.dk SE has also been employed to study copper-doped zinc oxide films, where a three-layer model was found to satisfactorily fit the experimental data to determine the optical parameters. researchgate.net

Scanning Electron Microscopy (SEM) provides high-resolution imaging of the surface morphology and microstructure of materials. In the study of Cu-Zn spinel ferrites, SEM is used to observe the morphology and confirm the average particle size. spbstu.ruresearchgate.net For instance, in Cu(1-x)ZnxFe2O4 synthesized by sol-gel and hydrothermal methods, SEM images confirmed the agglomeration of sub-micrometer-sized primary particles into larger secondary particles. researchgate.net Similarly, for copper zinc sulfide (CuₓZn₁₋ₓS) ternary thin films, SEM is used to study the surface morphology and determine the grain size. aaru.edu.joacs.org Cross-sectional SEM images are also valuable for determining the thickness of thin films. acs.org

Together, these techniques provide a comprehensive understanding of the surface characteristics of copper-zinc advanced materials. SE provides information on optical properties and layer structure, while SEM offers direct visualization of the surface topography and microstructure.

Functional Properties of this compound Advanced Materials

Magnetic Properties of this compound Ferrites and MOFs

The substitution of copper into zinc-based ferrite structures significantly influences their magnetic properties. In spinel ferrites with the general formula MFe₂O₄, where M is a divalent metal ion, the magnetic behavior is governed by the distribution of cations between the tetrahedral (A) and octahedral (B) sites of the crystal lattice. spbstu.ruchalcogen.ro

The coercivity (Hc) and remanence (Mr) generally decrease with increasing zinc content in copper ferrite. spbstu.ruarxiv.org This is associated with the transformation from the inverse spinel structure of CuFe₂O₄ to the normal spinel structure of ZnFe₂O₄, which can lead to a paramagnetic relaxation effect. arxiv.org The decrease in coercivity is also influenced by changes in particle and grain size upon doping. spbstu.ru

Magnetic Properties of Cu₁₋ₓZnₓFe₂O₄ Nanofibers

Zinc Content (x)	Saturation Magnetization (Ms) (emu/g)	Coercivity (Hc) (Oe)	Reference
0.0	-	-	arxiv.org
0.2	-	-	arxiv.org
0.4	58.4	-	arxiv.org
0.6	-	-	arxiv.org
0.8	-	-	arxiv.org
1.0	-	-	arxiv.org

In magnesium-zinc ferrites, the substitution of magnesium with copper also has a profound effect on the magnetic properties. Mössbauer spectra analysis of Mg₀.₅Zn₀.₅-xCuxFe₂O₄ revealed that the copper-free compound is superparamagnetically relaxed, while the zinc-free compound exhibits ferrimagnetic order. nih.gov The presence of copper ions can induce changes in the local environment of the iron ions, leading to variations in the hyperfine field.

Metal-Organic Frameworks (MOFs) containing both copper and zinc have emerged as interesting platforms for studying low-dimensional magnetism. acs.orgirb.hrresearchgate.netnih.govtemple.edu The MOF-74 family, with metal nodes bridged by 2,5-dioxido-1,4-benzenedicarboxylic acid, is a prime example where the metal cations are arranged in one-dimensional chains. acs.orgirb.hrresearchgate.netnih.gov

In bimetallic copper/zinc-MOF-74 materials, the introduction of diamagnetic zinc ions into the copper-based magnetic chains allows for the tuning of magnetic interactions. acs.orgirb.hrresearchgate.net While different mechanochemical synthesis methods can lead to Cu/Zn-MOF-74 products with nearly identical powder X-ray diffraction patterns, their magnetic properties can differ significantly. acs.orgirb.hrresearchgate.net

Monometallic Cu-MOF-74 exhibits antiferromagnetic intrachain interactions and weaker ferromagnetic interchain interactions. acs.orgirb.hrresearchgate.net When zinc is incorporated to create a heterometallic system, the magnetically active copper nodes can be effectively dispersed. irb.hr This leads to different magnetic behaviors compared to the monometallic counterpart. irb.hr The magnetic properties of these multivariate MOFs can be investigated through detailed magnetization measurements, as well as X-band and multifrequency high-field electron spin resonance. acs.orgirb.hrresearchgate.net The ability to create mixed-metal MOFs with a uniform distribution of cations offers a unique opportunity to explore low-dimensional magnetism in these heterometallic systems. acs.orgirb.hrresearchgate.netnih.gov

Electrochemical Performance (e.g., Supercapacitors)

Copper-zinc based materials have shown promise as electrode materials for supercapacitors due to their potential for high specific capacitance and good electrochemical stability. rsc.orgresearchgate.netrsc.orgresearchgate.netresearchgate.netresearchgate.netacs.org

The electrochemical performance was characterized by cyclic voltammetry (CV), galvanostatic charge-discharge (GCD) cycles, and electrochemical impedance spectroscopy (EIS). rsc.orgrsc.orgresearchgate.net The copper doped zinc sulfide/graphene electrode exhibited an ultrahigh specific capacitance of 2295 F g⁻¹ at a scan rate of 5 mV s⁻¹ from CV measurements, and 743 F g⁻¹ at 100 A g⁻¹ from GCD cycles. rsc.orgrsc.org The material also demonstrated exceptional cycling stability, with 93% capacity retention after 1000 cycles. rsc.orgrsc.org

Furthermore, a symmetric coin cell fabricated with this material exhibited a specific capacitance of 130.8 F g⁻¹, an energy density of 18 Wh kg⁻¹, and a power density of 2400 W kg⁻¹ at a current density of 1.2 A g⁻¹. rsc.orgrsc.org

Electrochemical Performance of Copper Doped Zinc Sulfide/Graphene Nanocomposite

Parameter	Value	Conditions	Reference
Specific Capacitance (CV)	2295 F g⁻¹	5 mV s⁻¹ scan rate	rsc.orgrsc.org
Specific Capacitance (GCD)	743 F g⁻¹	100 A g⁻¹	rsc.orgrsc.org
Cycling Stability	93% capacity retention	after 1000 cycles	rsc.orgrsc.org
Symmetric Cell Specific Capacitance	130.8 F g⁻¹	1.2 A g⁻¹	rsc.orgrsc.org
Symmetric Cell Energy Density	18 Wh kg⁻¹	1.2 A g⁻¹	rsc.orgrsc.org
Symmetric Cell Power Density	2400 W kg⁻¹	1.2 A g⁻¹	rsc.orgrsc.org

Another approach involves the use of high entropy alloys (HEAs) as electrode materials. An HEA composed of iron, cobalt, nickel, copper, and zinc (Fe-Co-Ni-Cu-Zn) has been synthesized and investigated for supercapacitor applications. researchgate.net A positive electrode fabricated from this quinary HEA demonstrated a high gravimetric capacitance of 325.17 F g⁻¹ at a current density of 1 A g⁻¹ in a 3M potassium hydroxide aqueous electrolyte. researchgate.net Theoretical studies using DFT suggest that the electronic distribution of the constituent elements in the alloy enhances chemical stability, contributing to the high specific capacitance. researchgate.net

Catalytic Applications and Mechanistic Insights

Copper-zinc (Cu-Zn) nanomaterials have emerged as versatile and efficient catalysts in a variety of chemical transformations, largely owing to the synergistic effects between the two metals. The electronic and structural modifications resulting from their combination at the nanoscale lead to enhanced catalytic activity and selectivity compared to their monometallic counterparts.

One of the most significant industrial applications of Cu-Zn catalysts is in the synthesis of methanol from carbon dioxide (CO₂) and hydrogen. In Cu/ZnO-based catalysts, CO₂ is the primary carbon source for methanol production. mdpi.combiotech-asia.org The reaction mechanism involves the migration of zinc atoms onto copper nanoparticles under reducing conditions, forming active sites that facilitate the hydrogenation of CO₂. mdpi.com Isotope labeling experiments have confirmed that CO₂ is the main source of carbon in this process. mdpi.com Operando studies have provided direct evidence that zinc formate is a key reactive intermediate, which is subsequently hydrogenated to methanol. biotech-asia.org The intimate contact between the copper and zinc phases is crucial for the formation and hydrogenation of this intermediate. biotech-asia.org

In the realm of electrocatalysis, nanostructured Zn/Cu electrocatalysts have shown promise in the electrochemical reduction of CO₂ to value-added chemicals. The morphology of these nanostructures plays a critical role in determining the product selectivity. researchgate.net For instance, dendritic zinc structures on a copper support tend to favor the production of carbon monoxide (CO), whereas bulky zinc structures predominantly yield formate. researchgate.net This highlights the potential to tune the catalytic output by controlling the catalyst's architecture at the nanoscale. researchgate.net

Copper-zinc nanomaterials also exhibit significant activity in environmental remediation, such as the degradation of organic dyes. Trimetallic Cu/Ag/Zn nanoparticles have demonstrated effective catalytic degradation of harmful dyes like phenol red and eosin yellow in the presence of a reducing agent. scielo.br Similarly, multioxide nanomaterials containing zinc, copper, and manganese function as both nanozymes and photocatalysts for dye decomposition. researchgate.net For example, a Zn-Mn-Cu multioxide nanomaterial has shown peroxidase-like activity and can degrade trypan blue dye under UV light. researchgate.net

Furthermore, the principles of copper-zinc catalysis are elegantly illustrated in the biological realm by the enzyme copper-zinc superoxide (B77818) dismutase (CuZnSOD). This enzyme is crucial for protecting cells from oxidative damage by catalyzing the disproportionation of superoxide radicals into molecular oxygen and hydrogen peroxide. researchgate.netresearchgate.netsemanticscholar.org The catalytic cycle involves the alternating oxidation and reduction of the copper ion at the active site, a process facilitated by the structural role of the adjacent zinc ion. researchgate.netspbstu.ru The zinc ion, coordinated by histidine and aspartate residues, helps to stabilize the active site structure. semanticscholar.orgspbstu.ru

Table 1: Catalytic Applications of this compound Nanomaterials

Catalytic Application	Catalyst System	Reactants	Key Products	Mechanistic Highlights
Methanol Synthesis	Cu/ZnO nanoparticles	CO₂, H₂	Methanol	Zinc formate is a key intermediate; CO₂ is the primary carbon source. mdpi.combiotech-asia.org
CO₂ Electrochemical Reduction	Nanostructured Zn/Cu	CO₂	Carbon Monoxide, Formate	Product selectivity is dependent on the catalyst morphology (dendritic vs. bulky). researchgate.net
Dye Degradation	Trimetallic Cu/Ag/Zn nanoparticles	Phenol red, Eosin yellow	Degraded products	Synergistic effect of the three metals enhances catalytic activity. scielo.br
Dye Decomposition	Zn-Mn-Cu multioxide	Trypan blue	Degraded products	Acts as a peroxidase-like nanozyme and a photocatalyst. researchgate.net
Superoxide Disproportionation	Copper-Zinc Superoxide Dismutase (CuZnSOD)	Superoxide radicals	O₂, H₂O₂	Involves redox cycling of the copper ion, with zinc providing structural stability. researchgate.netsemanticscholar.orgspbstu.ru

Optical Response of this compound Nanomaterials

The optical properties of copper-zinc nanomaterials are of significant interest due to their potential applications in optoelectronic devices, sensors, and photocatalysis. These properties are highly dependent on factors such as particle size, shape, composition, and the surrounding medium. The interaction of these nanomaterials with light is primarily governed by phenomena like surface plasmon resonance (SPR) in metallic nanoparticles and electronic transitions in semiconductor nanostructures.

In bimetallic Cu-Zn nanoparticles, the presence of copper often leads to a characteristic surface plasmon resonance absorption peak in the UV-visible spectrum. For instance, a bimetallic Cu@Zn nanostructure with a 1:1 weight ratio exhibited an absorption maximum at 592 nm, which is attributed to the coherent oscillations of surface electrons. researchgate.net The position and intensity of this SPR peak are sensitive to the nanoparticle's size and composition. researchgate.net

For copper-zinc oxide (CuO-ZnO) nanocomposites, the optical response is largely determined by the electronic band structure. The optical band gap of these materials can be tuned by altering the ratio of copper to zinc. Doping copper into zinc oxide (ZnO) nanostructures generally leads to a reduction in the band gap energy. mdpi.comsemanticscholar.org For example, the band gap of CuO has been observed to decrease with the addition of zinc. mdpi.com This reduction is often attributed to the hybridization of the 3d orbitals of copper with the 2p orbitals of oxygen. scielo.br This band gap tailoring is crucial for applications in photocatalysis, as it can enhance the absorption of visible light. mdpi.com

Photoluminescence (PL) spectroscopy provides further insights into the electronic properties and defect structures of copper-zinc nanomaterials. The PL spectra of copper-doped ZnO nanowires have shown broad and continuous emissions from the ultraviolet to the red region, which is different from the behavior of bulk ZnO. researchgate.net In copper-doped ZnO nanoparticles, specific emission peaks can be related to the presence of defects such as oxygen vacancies and the incorporation of Cu²⁺ ions into the ZnO lattice. ijarse.com For example, a peak at around 460 nm in Cu-doped ZnO has been ascribed to the impurity level formed by the copper ions. ijarse.com

The optical transmittance of thin films composed of copper-zinc oxides is another important property, particularly for applications as transparent conducting oxides. While the incorporation of copper into ZnO films can sometimes decrease transmittance due to an increase in absorbing centers, high transmittance in the visible region (around 70-80%) can still be achieved. scielo.br

Table 2: Optical Properties of Selected this compound Nanomaterials

Material System	Key Optical Property	Wavelength/Energy	Observation
Bimetallic Cu@Zn Nanostructure (1:1 ratio)	Surface Plasmon Resonance (SPR)	592 nm	A new absorption maximum appears due to coherent oscillations of surface electrons. researchgate.net
Zn-doped CuO Nanostructures	Band Gap Energy (Eg)	1.82 eV	The band gap of CuO decreases with the addition of zinc. mdpi.com
CuO-ZnO Nanocomposite Films (Cu:Zn from 1:99 to 10:90)	Optical Transmittance	400-1000 nm	Transmittance is greater than 84% for all tested compositions. spbstu.ru
Cu-doped ZnO Nanoparticles	Photoluminescence (PL) Emission	~460 nm	This emission peak is attributed to the impurity level created by Cu²⁺ ions in the ZnO lattice. ijarse.com
Cu-doped ZnO Films	Optical Band Gap	Decreases with Cu doping	The reduction in the optical gap is linked to the smaller band gap of CuO compared to ZnO. scielo.br

Biological Interactions of Copper and Zinc in Non Human Organisms

Plant Biochemistry and Physiological Dynamics of Copper and Zinc

Copper (Cu) and zinc (Zn) are indispensable micronutrients for the normal growth and development of plants. They participate in a vast array of physiological and biochemical processes, acting as crucial cofactors for numerous enzymes and proteins that drive plant metabolism. Maintaining a delicate balance of these metals is critical, as both deficiency and excess can lead to severe cellular damage and impaired growth.

Essentiality and Micronutrient Roles in Plant Metabolism

Copper and zinc are integral components of many vital enzymatic reactions and cellular structures within plants. Their essentiality stems from their ability to act as catalytic and structural cofactors for a wide range of proteins.

Copper's significance lies in its redox activity, enabling it to participate in electron transport chains fundamental to photosynthesis and respiration. It is a key constituent of plastocyanin, a protein in the chloroplast that mediates electron transfer in the photosynthetic apparatus. e-algae.org In mitochondria, copper is a component of cytochrome c oxidase, the terminal enzyme in the respiratory electron transport chain. nih.gov Furthermore, copper is a cofactor for Cu/Zn superoxide (B77818) dismutase (SOD), an antioxidant enzyme that detoxifies reactive oxygen species (ROS), and for enzymes involved in lignin (B12514952) synthesis, which is crucial for cell wall strength and integrity. nih.govmdpi.com

Zinc is essential for the catalytic activity of over 300 enzymes, highlighting its diverse metabolic roles. usgs.gov It is a critical component of RNA polymerase, the enzyme responsible for transcription, and is vital for maintaining the structural integrity of ribosomes, the cellular machinery for protein synthesis. nih.govnih.gov Zinc also plays a role in carbohydrate metabolism, auxin (a plant hormone) synthesis, and the structural stability of proteins and membranes. oup.comoup.com Like copper, zinc is a cofactor for Cu/Zn superoxide dismutase, underscoring its importance in oxidative stress defense. usgs.gov

Nutrient	Key Roles in Plant Metabolism
Copper (Cu)	- Photosynthetic and respiratory electron transport nih.gov - Lignin synthesis mdpi.com - Cofactor for enzymes like plastocyanin, cytochrome c oxidase, and Cu/Zn-SOD nih.govnih.gov - Oxidative stress protection nih.gov
Zinc (Zn)	- Catalytic component of over 300 enzymes usgs.gov - Protein synthesis and ribosome structure nih.govnih.gov - Carbohydrate metabolism oup.com - Auxin synthesis oup.com - Cofactor for Cu/Zn-SOD usgs.gov

Acquisition, Transport, and Cellular Distribution Mechanisms

Plants have evolved sophisticated and tightly regulated systems to acquire copper and zinc from the soil, transport them throughout the plant, and deliver them to specific subcellular compartments. This intricate network ensures that these essential metals reach their target proteins while preventing their accumulation to toxic levels.

The uptake of copper and zinc from the soil solution into root cells is mediated by various families of metal transporter proteins. Key transporter families include the ZRT/IRT-like Proteins (ZIP), the P-type ATPases (also known as Heavy Metal ATPases or HMAs), and the Copper Transporters (COPT). worktribe.com The ZIP family proteins are primarily involved in the uptake and transport of zinc and other divalent cations into the cytoplasm. worktribe.com COPT transporters are high-affinity copper uptake systems, crucial under copper-deficient conditions. portlandpress.com

Once inside the root cells, copper and zinc are not transported as free ions due to their potential toxicity. Instead, they are bound to chelating molecules, such as amino acids (e.g., nicotianamine) and organic acids. nih.gov These metal-chelate complexes are then loaded into the xylem for long-distance transport to the shoots and leaves. nih.gov Within the cells, specialized proteins called metallochaperones bind and deliver copper to specific target enzymes, ensuring its correct insertion and preventing unwanted reactions. nih.gov

The distribution of copper and zinc to different organelles is also a highly controlled process. For instance, specific P-type ATPases are responsible for pumping copper into the chloroplasts and thylakoid lumen, where it is required for photosynthesis. nih.gov Similarly, transporters on the vacuolar membrane (tonoplast) can sequester excess zinc into the vacuole, which serves as a storage and detoxification compartment. mdpi.com

Transporter Family	Primary Metal(s) Transported	Key Functions
ZIP (ZRT/IRT-like Proteins)	Zinc (and other divalent cations)	Uptake from soil, transport across cell membranes worktribe.com
COPT (Copper Transporters)	Copper	High-affinity copper uptake from the soil portlandpress.com
HMA (P-type ATPases)	Copper, Zinc	Loading into xylem, transport into organelles (e.g., chloroplasts), detoxification portlandpress.comnih.gov

Homeostatic Regulation Networks in Plant Systems

To maintain optimal intracellular concentrations of copper and zinc, plants employ complex homeostatic regulatory networks. These networks sense the cellular metal status and accordingly adjust the expression of genes involved in uptake, transport, and sequestration.

The regulation of copper homeostasis is primarily controlled by a transcription factor called SQUAMOSA promoter-binding protein-like 7 (SPL7). nih.gov Under copper deficiency, SPL7 is activated and upregulates the expression of genes encoding COPT transporters for increased copper uptake and other proteins required for copper distribution. nih.gov Conversely, when copper levels are sufficient, SPL7 activity is repressed, leading to a downregulation of these genes to prevent toxic accumulation. nih.gov

Zinc homeostasis is also transcriptionally regulated, involving a family of zinc-finger transcription factors. In the model plant Arabidopsis thaliana, several basic leucine (B10760876) zipper (bZIP) transcription factors have been identified that respond to zinc deficiency by activating the expression of ZIP transporters and other genes necessary for zinc uptake and translocation. mdpi.com

These regulatory networks also involve crosstalk between different metal homeostatic pathways. For example, there can be antagonistic or synergistic interactions between the uptake and transport of copper, zinc, and other essential metals like iron and manganese. portlandpress.com This interplay ensures a balanced nutrient profile within the plant. Metal-chelating molecules and metallochaperones are also integral to the homeostatic network, preventing the build-up of free, reactive metal ions in the cytoplasm. nih.govoup.com

Physiological Responses to Copper and Zinc Imbalance in Plants

Both deficiency and excess of copper and zinc can lead to distinct and often severe physiological and developmental defects in plants.

Copper Deficiency typically manifests in younger leaves due to its poor mobility within the plant. Symptoms include chlorosis (yellowing of leaves), stunted growth, and impaired reproductive development, leading to reduced pollen viability and seed set. usgs.gov

Copper Toxicity , resulting from an excess of this metal, can inhibit root growth and cause damage to cell membranes through the generation of reactive oxygen species. nih.gov A common symptom is the induction of iron deficiency, leading to interveinal chlorosis in young leaves. nih.gov

Zinc Deficiency is a widespread agricultural problem, particularly in alkaline and calcareous soils. nih.gov Symptoms often appear on middle-aged leaves and include stunted growth, reduced leaf size ("little leaf"), interveinal chlorosis, and necrotic spots. nih.gov

Zinc Toxicity symptoms can include chlorosis in younger leaves, often accompanied by a reddening or purplish discoloration. nih.gov Excess zinc can also interfere with the uptake of other essential nutrients, particularly iron and manganese. wattagnet.com

Condition	Common Physiological Symptoms
Copper Deficiency	Stunted growth, chlorosis of young leaves, impaired flowering and seed production. usgs.gov
Copper Toxicity	Inhibition of root growth, induction of iron deficiency (chlorosis), cellular damage. nih.gov
Zinc Deficiency	Stunted growth ("little leaf"), interveinal chlorosis, necrotic spots on leaves. nih.gov
Zinc Toxicity	Chlorosis of young leaves, reddening of leaves, interference with iron and manganese uptake. nih.govwattagnet.com

Involvement in Photosynthesis, Respiration, and Abiotic Stress Tolerance

Copper and zinc are fundamentally linked to the core energy-producing pathways of photosynthesis and respiration, and play a critical role in the plant's ability to withstand various environmental stresses.

In photosynthesis , copper is an essential component of plastocyanin, a protein that transfers electrons between photosystem II and photosystem I in the chloroplast's thylakoid membrane. oup.com Copper deficiency can, therefore, severely impair photosynthetic efficiency. Zinc is not a direct component of the photosynthetic electron transport chain, but it is required for the synthesis of chlorophyll (B73375) and the activity of carbonic anhydrase, an enzyme that facilitates the supply of carbon dioxide to the primary enzyme of carbon fixation, RuBisCO. nih.gov

In respiration , copper is a vital cofactor for cytochrome c oxidase, the terminal enzyme of the mitochondrial electron transport chain, which is responsible for the reduction of oxygen to water. nih.govoup.com

Both copper and zinc are crucial for abiotic stress tolerance , primarily through their role in mitigating oxidative stress. nih.gov Abiotic stresses such as drought, salinity, and extreme temperatures lead to the overproduction of reactive oxygen species (ROS), which can damage cellular components. Copper and zinc are the metal cofactors of Cu/Zn superoxide dismutase (SOD), a key antioxidant enzyme that catalyzes the dismutation of the superoxide radical into molecular oxygen and hydrogen peroxide. nih.govoup.com By scavenging ROS, Cu/Zn-SOD helps to protect the plant from oxidative damage. Zinc also contributes to stress tolerance by maintaining membrane integrity and through its role in the synthesis of stress-related proteins and hormones. nih.gov

Microbial and Algal Interactions with Copper and Zinc

Copper and zinc play a dual role in the biology of microorganisms, including bacteria, fungi, and algae. They are essential micronutrients required for various metabolic processes, but at elevated concentrations, they become toxic.

For many microbes and algae, copper and zinc are essential cofactors for enzymes involved in metabolism and cellular defense. usgs.govnih.gov However, high concentrations of these metals can be detrimental. Copper's redox activity can lead to the generation of damaging reactive oxygen species, while both copper and zinc can displace other essential metal ions from the active sites of enzymes, thereby inactivating them. nih.gov

To cope with metal toxicity, microorganisms have developed various resistance mechanisms. Bacteria and fungi often possess efflux pumps that actively transport excess copper and zinc out of the cell. oup.comnih.gov They can also sequester these metals through binding to intracellular proteins like metallothioneins or by complexation with molecules in the cell wall. nih.gov Some bacteria can develop resistance through genetic elements like plasmids, which can be transferred between individuals, facilitating the spread of resistance. wattagnet.com

Algae also exhibit a range of responses to copper and zinc. Low concentrations can stimulate growth, while higher levels are often inhibitory, affecting photosynthesis, pigment content, and cell division. oup.comnih.gov Some algae can tolerate high metal concentrations and have been investigated for their potential in bioremediation. They can remove copper and zinc from aqueous environments through biosorption, where the metals bind to the cell surface, and to a lesser extent, through bioaccumulation within the cells. nih.govresearchgate.netresearchgate.net The interactions between different metals can also influence their toxicity to algae; for instance, the presence of zinc can sometimes reduce the toxicity of copper. oup.com

Organism Group	Interactions with Copper and Zinc
Bacteria & Fungi	- Essential micronutrients for enzymatic functions. nih.gov - Toxicity at high concentrations via ROS production and enzyme inhibition. nih.gov - Resistance mechanisms include efflux pumps and intracellular sequestration. oup.comnih.gov
Algae	- Essential for growth and metabolism at low concentrations. usgs.govnih.gov - High concentrations inhibit growth and photosynthesis. oup.comnih.gov - Capable of biosorption and bioaccumulation for metal removal from water. nih.govresearchgate.net

Metal Accumulation and Biomonitoring in Macroalgae

Macroalgae, or seaweeds, are recognized for their capacity to accumulate heavy metals, including copper and zinc, from their surrounding environment. This ability makes them valuable organisms for biomonitoring aquatic pollution. researchgate.net Various studies have demonstrated that the concentration of these metals in macroalgal tissues often correlates with their concentration in the ambient water, providing a time-integrated measure of metal contamination. udsm.ac.tz

The accumulation of copper and zinc in macroalgae is influenced by a variety of environmental and biological factors. Research has shown that for some species, the uptake of these metals increases as their concentrations in the seawater rise. e-algae.org For instance, laboratory studies on the brown macroalga Padina boergesenii found that the accumulation of both copper and zinc increased linearly with their concentration in the growth media over a 21-day period. udsm.ac.tz However, the interaction between different metals can be complex. In experiments with the giant kelp Macrocystis pyrifera, elevated copper concentrations appeared to inhibit the uptake of zinc, while elevated zinc did not seem to affect copper uptake. e-algae.org This suggests competitive binding or transport mechanisms within the algal cells. Furthermore, the presence of high nutrient levels in the growth medium can lower the accumulation of metals like copper and zinc. udsm.ac.tz

Different species of macroalgae exhibit varying capacities for metal accumulation. The green alga Caulerpa racemosa has been identified as a species capable of absorbing copper and zinc from water. nih.gov Due to their sessile nature and ability to bioaccumulate metals, macroalgae are considered effective bioindicators for assessing heavy metal pollution in coastal and marine ecosystems. udsm.ac.tze-algae.org

Macroalga Species	Metal(s) Studied	Key Findings	Reference(s)
Macrocystis pyrifera (Giant Kelp)	Copper (Cu), Zinc (Zn)	Bioaccumulated Cu regardless of Zn presence. Elevated Cu appeared to inhibit Zn uptake. Metal uptake increased as seawater concentrations rose.	e-algae.org
Padina boergesenii	Copper (Cu), Zinc (Zn)	Accumulation of Cu and Zn was directly proportional to their concentrations in the growth media. High nutrient levels lowered metal accumulation.	udsm.ac.tz
Caulerpa racemosa	Copper (Cu), Zinc (Zn)	Demonstrated the ability to bioaccumulate heavy metals, including Cu and Zn, from marine waters.	nih.gov

Role of Microorganisms in Metal Bioleaching and Transformation

Bioleaching is a biotechnological process that utilizes microorganisms to extract metals from ores and solid waste. microbenotes.com This method has gained acceptance as an alternative to conventional extraction techniques, particularly for low-grade ores, due to its lower costs and reduced environmental impact. microbenotes.comoup.com Microorganisms, primarily bacteria and fungi, play a crucial role in transforming solid metal compounds into their soluble, extractable forms. microbenotes.com Copper and zinc are among the key metals that can be recovered using bioleaching processes. oup.comwikipedia.org

The process of metal solubilization from sulfide (B99878) minerals is largely driven by the activity of chemolithotrophic bacteria, such as Acidithiobacillus ferrooxidans and Acidithiobacillus thiooxidans. microbenotes.comoup.com These bacteria convert insoluble metal sulfides into soluble metal sulfates. oup.com The mechanism can be either direct, where the microorganisms attach to the mineral surface and enzymatically oxidize it, or indirect, where they generate a chemical oxidant, typically ferric iron (Fe³⁺), which then oxidizes the metal sulfide. wikipedia.org A. ferrooxidans has been successfully used to recover copper and zinc from mining sludge sediment. mdpi.com

Fungi can also be employed for bioleaching. Species like Aspergillus niger and Penicillium simplicissimum are capable of mobilizing metals. wikipedia.org Unlike the oxidative process of bacteria, fungal bioleaching often relies on the production of organic acids, such as citric acid, which directly dissolve the metal compounds. wikipedia.org

Several factors influence the efficiency of bioleaching, including temperature, pH, and the mineral composition of the substrate. oup.com For instance, the optimal temperature for T. ferrooxidans is between 28 and 30°C, although metal solubilization has been observed at temperatures as low as 4°C. oup.com In one study, the highest recovery rates for zinc (98.73%) and copper (96.44%) from sludge were achieved at a pH of 1.8. mdpi.com

Microorganism	Type	Role in Metal Transformation	Metals Targeted	Reference(s)
Acidithiobacillus ferrooxidans	Bacterium	Oxidizes ferrous iron and sulfur compounds, converting insoluble metal sulfides to soluble sulfates. Used in both direct and indirect leaching.	Copper, Zinc, Iron, Lead	oup.comwikipedia.orgmdpi.com
Acidithiobacillus thiooxidans	Bacterium	Oxidizes sulfur, contributing to the generation of sulfuric acid which aids in metal dissolution.	Copper, Zinc	oup.comwikipedia.org
Leptospirillum ferrooxidans	Bacterium	Acidophilic bacterium that oxidizes ferrous iron.	Copper, Zinc, Nickel, Cobalt	microbenotes.comslideshare.net
Aspergillus niger	Fungus	Produces organic acids (e.g., citric acid) that directly dissolve and mobilize metals.	Copper, Zinc, Tin, Aluminum, Nickel, Lead	wikipedia.org
Penicillium simplicissimum	Fungus	Mobilizes metals through metabolic processes.	Copper, Zinc, Tin, Aluminum, Nickel, Lead	wikipedia.org

Computational Modeling of Metal Transport and Speciation in Biological Contexts

Computational modeling has become an essential tool in systems biology for understanding the complex mechanisms of metal transport and speciation within biological systems. unl.edu These models allow researchers to simulate and analyze processes at the molecular level that are often difficult to observe experimentally. diva-portal.org For copper and zinc, computational approaches are used to investigate the structure and function of transport proteins and to predict how these metals will exist in different chemical forms (speciation) under various biological conditions. diva-portal.orggatech.edu

Homology modeling is a key technique used to predict the three-dimensional structure of proteins when no experimental structure is available. This has been applied to study human zinc transporters like hZIP4 and ZnT2. nih.govnih.gov By using the known crystal structure of a bacterial homolog as a template, researchers can build computational models of these human transporters. nih.gov These models provide insights into the permeation pathway of zinc ions, identifying key amino acid residues involved in binding and translocation across the cell membrane. nih.gov For instance, multiscale modeling of the human ZnT2 transporter helped delineate a favorable pathway for zinc translocation via an alternating access mechanism. nih.gov

Molecular dynamics (MD) simulations are another powerful computational method used to study the dynamic behavior of proteins over time. MD simulations have been employed to investigate the regulatory mechanisms of the human copper-transporting ATPase, ATP7B. diva-portal.org By simulating the protein with and without copper ions bound, researchers observed that copper binding leads to increased mobility in specific regulatory domains of the protein. diva-portal.org This suggests a mechanism where copper binding activates the transporter by inducing conformational changes. diva-portal.org

In addition to transport, computational methods combined with spectroscopic techniques help characterize the speciation of metals in complex biological samples. For example, analyses of sewage sludges have used X-ray absorption spectroscopy coupled with micro-X-ray fluorescence to identify the specific chemical forms of copper and zinc, such as copper-sulfides and zinc partitioned in soluble or exchangeable fractions. gatech.edu This information is crucial for understanding the bioavailability and potential transformation of these metals in biological contexts.

Advanced Analytical and Computational Methodologies in Copper;zinc Research

Spectroscopic Techniques for Elemental Analysis and Speciation

Spectroscopic techniques are fundamental in determining the elemental composition and chemical forms of copper and zinc in a sample. These methods rely on the interaction of electromagnetic radiation with the atoms or molecules of the analytes.

Atomic Absorption Spectroscopy (AAS) is a widely used technique for the quantitative determination of copper and zinc. terrificscience.org It is based on the principle that atoms in the ground state can absorb light of a specific wavelength. terrificscience.org The amount of light absorbed is directly proportional to the concentration of the analyte. An air-acetylene flame is commonly used for the atomization of both copper and zinc. libretexts.orgthermofisher.com

Electrothermal Atomic Absorption Spectroscopy (ETAAS), also known as Graphite (B72142) Furnace AAS (GFAAS), offers significantly higher sensitivity than flame AAS, allowing for the determination of trace and ultra-trace amounts of copper and zinc. nih.govresearchgate.net This technique utilizes a graphite tube that is electrically heated to atomize the sample. terrificscience.org ETAAS is particularly useful when sample volume is limited. nih.gov

A collaborative study involving 16 laboratories demonstrated the robustness of AAS for determining copper and zinc in various food samples after microwave digestion. nih.gov The reproducibility relative standard deviation (RSD R) for zinc ranged from 1.7% to 9.3%, and for copper, it ranged from 3.0% to 39%. nih.gov

Table 1: Instrumental Parameters for AAS Determination of Copper and Zinc

Parameter	Copper	Zinc
Wavelength	324.8 nm libretexts.orgthermofisher.com	213.9 nm libretexts.orgoiv.int
Slit Width	0.5 nm libretexts.org	0.5 nm oiv.int
Lamp Current	75% thermofisher.com	3.5 mA oiv.int
Flame Type	Air-Acetylene libretexts.orgthermofisher.com	Air-Acetylene oiv.int
Background Correction	D2 Lamp thermofisher.com	D2 Lamp libretexts.orgoiv.int

This table provides typical instrumental parameters for the analysis of copper and zinc by Flame Atomic Absorption Spectroscopy.

Potentiometric Stripping Analysis (PSA) is an electrochemical technique used for the determination of trace metals. The method involves two steps: a preconcentration step where the metal ions are deposited onto a working electrode, followed by a stripping step where the deposited metal is chemically oxidized, and the potential of the working electrode is monitored as a function of time. psu.edu PSA has been successfully applied to determine soluble zinc and copper levels in various samples, including human teeth and dental materials. nih.gov

A significant challenge in the simultaneous determination of copper and zinc by stripping techniques is the formation of intermetallic compounds between copper and zinc in the mercury film electrode, which can lead to severe mutual interference. rsc.orgacs.org The formation of 1:1, 1:2, or 1:3 Cu-Zn compounds has been reported, depending on the experimental conditions. rsc.org

Advanced X-ray spectroscopy techniques, such as Synchrotron Powder X-ray Diffraction (SPXRD), are powerful tools for the characterization of the crystalline structure and phase composition of copper and zinc-containing materials. Powder X-ray diffraction patterns provide a fingerprint of the crystalline phases present in a sample. researchgate.net

For instance, in the analysis of copper nanoparticles, XRD can identify different phases such as metallic copper (Cu), cuprite (B1143424) (Cu₂O), and tenorite (CuO). researchgate.netfigshare.com Similarly, for zinc oxide nanoparticles, XRD can confirm the presence of the ZnO phase. researchgate.netfigshare.com The speciation of the different phases is achieved by comparing the experimental diffraction data with standard powder diffraction files from databases like the International Center for Diffraction Data (ICDD). figshare.com The line broadening of the diffraction peaks can also provide information about the crystallinity of the material. researchgate.net

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a highly sensitive analytical technique capable of determining trace and ultra-trace concentrations of copper and zinc. vitas.no The technique uses an inductively coupled plasma to ionize the sample, and then a mass spectrometer separates and quantifies the ions based on their mass-to-charge ratio. vitas.no ICP-MS has been widely used for the analysis of copper and zinc in a variety of matrices, including biological samples like red blood cells and serum, as well as environmental and geological materials. oup.comkjcls.orgresearchgate.net

A study validating an ICP-MS method for the quantification of magnesium, copper, and zinc in red blood cells reported established reference intervals of 59.0-91.0 mcg/dL for copper and 794.0-1470.0 mcg/dL for zinc. oup.com The method demonstrated good accuracy, precision, and linearity. oup.com

Mass Spectrometry for Isotopic Abundance Determinations

Mass spectrometry, particularly Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS), is the primary technique for high-precision measurement of the isotopic abundances of copper and zinc. researchgate.netrsc.org The natural isotopic variations of these elements can provide insights into various biological and geological processes.

The determination of copper and zinc isotopes requires careful consideration of potential spectral interferences. researchgate.net For example, instrumental nickel backgrounds can interfere with zinc isotope measurements. researchgate.net Isotope Dilution Mass Spectrometry (ID-MS) is an authoritative method for the accurate determination of elemental concentrations, including copper and zinc, in samples like human serum. nih.gov This technique involves adding a known amount of an enriched isotope (a "spike") to the sample. By measuring the change in the isotopic ratio, the concentration of the element can be precisely calculated. nih.gov

Table 2: Natural Isotopes of Copper and Zinc

Element	Isotope	Natural Abundance (%)
Copper	⁶³Cu	69.17
	⁶⁵Cu	30.83
Zinc	⁶⁴Zn	48.6
	⁶⁶Zn	27.9
	⁶⁷Zn	4.1
	⁶⁸Zn	18.8
	⁷⁰Zn	0.6

This table presents the naturally occurring stable isotopes of copper and zinc and their relative abundances.

Electrochemical Characterization Techniques (e.g., Voltammetry)

Electrochemical techniques, such as voltammetry, are valuable for the characterization and quantification of copper and zinc, particularly in alloys and in solution. bohrium.comresearchgate.net Voltammetry involves applying a potential to an electrode and measuring the resulting current. The potential at which oxidation or reduction occurs is characteristic of the species present, and the current is proportional to its concentration.

Cyclic voltammetry is a powerful tool for studying the redox behavior of copper and zinc species and for investigating the electrodeposition of copper-zinc alloys. bohrium.comresearchgate.net Anodic Stripping Voltammetry (ASV) is a highly sensitive technique for the determination of trace concentrations of copper and zinc. acs.orgmdpi.com However, as with PSA, the formation of Cu-Zn intermetallic compounds can be a significant source of interference in ASV. acs.orgacs.org

Table 3: Mentioned Compound Names

Compound Name
Copper
Zinc
Cuprite
Tenorite
Zinc Oxide
Zinc Chloride
Copper Sulfate
Zinc Sulfate
Nitric Acid
Ammonium Hydroxide
Triton X-100
Ethylenediaminetetraacetic acid
Scandium
Gallium
Magnesium
Nickel
Iron
Lead
Cadmium
Selenium
Aluminum
Vanadium
Cobalt
Manganese
Molybdenum
Tin
Strontium
Chromium
Barium
Sodium
Titanium
Cerium
Choline chloride

Computational Chemistry and Materials Science Modeling

In the realm of copper-zinc research, computational chemistry and materials science modeling have emerged as indispensable tools for elucidating complex phenomena at the atomic and molecular levels. These methodologies provide insights that are often inaccessible through experimental techniques alone, offering a deeper understanding of the structural, electronic, and dynamic properties of copper-zinc systems.

Density Functional Theory (DFT) for Electronic Structure and Surface Properties

Density Functional Theory (DFT) is a powerful quantum mechanical modeling method used to investigate the electronic structure of many-body systems. In the context of copper-zinc research, DFT has been extensively applied to understand the fundamental properties of alloys, surfaces, and interfaces.

DFT calculations have been instrumental in determining the electronic properties and stability of various copper-zinc alloy phases. researchgate.net For instance, studies have explored the electronic structure of α-brass (Cu₃Zn), providing insights into its catalytic activity. researchgate.net DFT can be used to calculate key electronic descriptors such as the density of states, band structure, and charge distribution, which are crucial for understanding the chemical reactivity and physical properties of these materials. The B3LYP functional, often paired with basis sets like 6-31G(d) or LANL2DZ, is a common choice for investigating the geometry, stability, and electronic properties of copper-zinc complexes. davidpublisher.comresearchgate.net

The surface properties of copper-zinc alloys are of particular interest due to their relevance in catalysis and corrosion. DFT calculations have been employed to determine the surface energies of different crystallographic facets of both pure copper and zinc, as well as their alloys. rsc.orgchemrxiv.org This information is vital for predicting the equilibrium shape of nanoparticles and understanding the relative stability of different surfaces. rsc.orgchemrxiv.org Research has shown that the stability of Cu₃Zn surfaces can vary significantly depending on the crystallographic orientation, which in turn influences their catalytic behavior. researchgate.net For example, the (114) and (214) facets of Cu₃Zn have been identified as being particularly stable and abundant. researchgate.net

Furthermore, DFT is a valuable tool for studying the adsorption of molecules on copper-zinc surfaces, a critical step in many catalytic processes. researchgate.net By calculating adsorption energies and analyzing the changes in electronic structure upon adsorption, researchers can identify preferential binding sites and understand the activation of reactants. researchgate.netacs.org

Table 1: Calculated Surface Energies of Low-Index Copper and Zinc Facets Using DFT This table presents a selection of calculated surface energies for different crystallographic facets of copper and zinc, highlighting the variation with the choice of DFT functional. The data is compiled from various computational studies.

Metal	Facet	DFT Functional	Calculated Surface Energy (J/m²)
Copper (Cu)	(111)	PBEsol	0.88
Copper (Cu)	(111)	PBE+TS	0.94
Copper (Cu)	(100)	PBEsol	1.00
Copper (Cu)	(100)	PBE+TS	1.00
Copper (Cu)	(110)	PBEsol	1.07
Copper (Cu)	(110)	PBE+TS	1.00
Zinc (Zn)	(0001)	PBE	0.58
Zinc (Zn)	(10-10)	PBE	0.72

Molecular Dynamics (MD) Simulations for Dynamic Processes

Molecular Dynamics (MD) simulations are a computational method for studying the physical movements of atoms and molecules. By solving Newton's equations of motion for a system of interacting particles, MD simulations can provide a detailed view of dynamic processes such as diffusion, phase transitions, and surface restructuring.

In the study of copper-zinc alloys, MD simulations have been used to investigate the dynamics of surface alloying. acs.orgnih.gov For example, simulations have revealed the atomistic details of how zinc adatoms incorporate into a copper substrate, highlighting the important role of steps and kinks on the surface in initiating the alloying process. acs.orgnih.gov These simulations can track the evolution of the system over time, providing insights into the mechanisms and kinetics of alloy formation. acs.orgnih.gov

Self-diffusion in copper-zinc alloys is another area where MD simulations have proven valuable. simzentrum.de By simulating the movement of atoms at elevated temperatures, researchers can calculate diffusion coefficients, which are crucial for understanding material transport and the evolution of microstructure. simzentrum.de These simulations have shown that the self-diffusion of zinc in α-Cu-Zn alloys follows an Arrhenius-type relationship, indicating a thermally activated process. simzentrum.de

MD simulations are also employed to study the behavior of copper and zinc complexes in solution. nih.govresearchgate.net These simulations can provide information on the structure of the solvation shells around the metal ions and the dynamics of ligand exchange. nih.govresearchgate.net Understanding these dynamic processes is essential for applications in areas such as hydrometallurgy and biochemistry. For instance, MD simulations have been used to investigate the sequestering of copper and zinc ions by peptides. nih.gov

Table 2: Parameters and Results from an MD Simulation of Zn Self-Diffusion in α-Cu-Zn Alloy This table summarizes key parameters and a primary result from a representative Molecular Dynamics simulation study on zinc self-diffusion.

Parameter	Value
Alloy Composition	37 at. % Zn
Temperature Range	900 K - 1220 K
Simulation Ensemble	NPT
Time Step	6 ns
Key Finding	Diffusion is a thermally activated process following an Arrhenius relationship.

Calphad (CALculation of PHAse Diagrams) Method for Thermodynamic Phase Equilibria

The CALPHAD method is a computational approach used to predict thermodynamic properties and phase diagrams of multicomponent systems. moemesto.rudiva-portal.org It relies on the thermodynamic modeling of the Gibbs energy for each phase in a system, with model parameters optimized based on available experimental data. diva-portal.orgresearchgate.net

For the copper-zinc system, the CALPHAD method has been extensively used to assess and reassess the phase diagram. cambridge.orgcambridge.orgfoundry.spb.ru These assessments involve critically evaluating all available experimental data on phase equilibria and thermodynamic properties to develop a self-consistent thermodynamic database. foundry.spb.rumdpi.com The resulting database can then be used to calculate the phase diagram over a wide range of temperatures and compositions. cambridge.orgcambridge.org

The copper-zinc binary system is characterized by several solid phases, including the α (fcc), β (bcc), γ (complex cubic), δ (hexagonal), and ε (hcp) phases. cambridge.orgcambridge.orgwebsite-files.com CALPHAD modeling allows for the precise determination of the phase boundaries between these phases, as well as the temperatures and compositions of invariant reactions. cambridge.orgtkk.fi Different thermodynamic models, such as the substitutional solution model and sublattice models, are used to describe the Gibbs energy of the various phases, including ordered and disordered solutions. foundry.spb.ru

The CALPHAD approach is not limited to binary systems and has been extended to ternary and higher-order systems containing copper and zinc. diva-portal.orgresearchgate.net By combining the thermodynamic descriptions of the constituent binary systems, it is possible to predict the phase equilibria in more complex alloys. diva-portal.orgresearchgate.net

Table 3: Phases in the Copper-Zinc System Modeled Using the CALPHAD Method This table lists the principal phases in the Cu-Zn system and their crystal structures, which are considered in thermodynamic modeling.

Phase	Crystal Structure
Liquid	-
α (Cu)	Face-Centered Cubic (FCC)
β	Body-Centered Cubic (BCC)
β'	Ordered Body-Centered Cubic (B2)
γ	Complex Cubic (D8₂)
δ	Hexagonal
ε	Hexagonal Close-Packed (HCP)
η (Zn)	Hexagonal Close-Packed (HCP)

Geochemical and Thermodynamic Modeling for Environmental Speciation Prediction

Geochemical and thermodynamic modeling are essential tools for predicting the speciation of copper and zinc in the environment. wur.nlnerc.ac.uk The speciation, or chemical form, of a metal has a profound impact on its mobility, bioavailability, and toxicity. epa.gov These models use thermodynamic data to calculate the distribution of a metal among its various aqueous complexes and solid phases under specific environmental conditions (e.g., pH, redox potential, and presence of other ions and ligands). wur.nlnerc.ac.uk

Thermodynamic databases for geochemical modeling contain stability constants for a wide range of aqueous species, including free metal ions (e.g., Cu²⁺, Zn²⁺), inorganic complexes (e.g., with hydroxide, carbonate, and chloride), and organic complexes (e.g., with dissolved organic matter). wur.nlnerc.ac.uk By inputting the total concentrations of the metals and other relevant chemical parameters into a modeling software (such as MINTEQA2 or WHAM), it is possible to calculate the equilibrium speciation. epa.gov

These models can also predict the precipitation and dissolution of solid phases, which control the solubility and environmental mobility of copper and zinc. epa.gov For example, the formation of minerals such as tenorite (CuO), zincite (ZnO), or various copper and zinc sulfides can significantly reduce the concentration of these metals in solution. researchgate.net

Geochemical modeling is widely used in environmental risk assessment to predict the fate and transport of copper and zinc in natural waters, soils, and sediments. wur.nlnerc.ac.ukmdpi.com By understanding the speciation of these metals, scientists can better assess their potential impact on ecosystems and human health. wur.nlnerc.ac.uk

Table 4: Common Aqueous Species of Copper and Zinc Considered in Geochemical Modeling This table lists some of the key aqueous species of copper and zinc that are typically included in thermodynamic databases for environmental speciation modeling.

Metal	Common Aqueous Species
Copper (Cu)	Cu²⁺, CuOH⁺, Cu(OH)₂, CuCl⁺, CuCO₃(aq), Cu(SO₄)(aq)
Zinc (Zn)	Zn²⁺, ZnOH⁺, Zn(OH)₂, ZnCl⁺, ZnCO₃(aq), Zn(SO₄)(aq)

Q & A

Q. How should researchers design experiments to study the interaction between copper (Cu) and zinc (Zn) in biological systems?

Methodological Answer:

• Controlled Variables: Isolate variables such as pH, temperature, and ionic strength to minimize confounding effects .
• Standardized Measurements: Use inductively coupled plasma mass spectrometry (ICP-MS) for precise quantification of Cu/Zn concentrations in biological samples (e.g., serum, tissues) .
• Comparative Groups: Include control groups with baseline Cu/Zn levels and experimental groups with modulated ratios (e.g., Zn supplementation vs. deficiency) to assess physiological impacts .
• Reference: Evidence from human population studies highlights the need for standardized protocols to ensure comparability across experiments .

Q. What analytical techniques are most reliable for quantifying Cu and Zn in environmental or biological samples?

Methodological Answer:

• ICP-MS: Preferred for high sensitivity and multi-element detection, with detection limits as low as 0.1 µg/L .
• Atomic Absorption Spectroscopy (AAS): Suitable for routine analysis but less sensitive for trace elements in complex matrices .
• Quality Control: Include certified reference materials (CRMs) like NIST SRM 1577c (bovine liver) to validate accuracy .
• Data Validation: Triplicate measurements and blank subtraction to reduce instrumental noise .

Q. How can researchers address confounding factors when studying Cu/Zn ratios in epidemiological studies?

Methodological Answer:

• Covariate Adjustment: Use multivariate regression models to control for age, diet, and comorbidities (e.g., renal dysfunction) that affect metal homeostasis .
• Stratified Sampling: Segment populations by geographic region or dietary habits to isolate Cu/Zn-specific effects .
• Limitations: Studies often fail to account for temporal variations in metal exposure; longitudinal designs are recommended .

Advanced Research Questions

Q. How should contradictory data on Cu/Zn antagonism in hypertension studies be reconciled?

Methodological Answer:

• Meta-Analysis: Systematically review studies using tools like PRISMA to identify methodological inconsistencies (e.g., blood pressure measurement protocols) .
• Mechanistic Studies: Combine animal models with genetic knockouts (e.g., MT1/2-deficient mice) to clarify Zn’s regulatory role in Cu-induced oxidative stress .
• Key Finding: Divergent results in human studies often stem from variability in sample collection (e.g., serum vs. plasma Zn) and lack of standardized hypertension definitions .

Q. What novel methodologies can elucidate the molecular mechanisms of Cu/Zn interactions in neurodegenerative diseases?

Methodological Answer:

• Omics Approaches: Transcriptomics (RNA-seq) and proteomics (LC-MS/MS) to identify metal-binding proteins (e.g., metallothioneins) and pathways (e.g., NF-κB signaling) .
• Imaging Techniques: Synchrotron X-ray fluorescence (SXRF) for spatial mapping of Cu/Zn distribution in brain tissues .
• Computational Modeling: Molecular dynamics simulations to predict Cu/Zn competition in binding sites of amyloid-β peptides .

Q. How can researchers optimize experimental designs to study Cu/Zn co-exposure in environmental toxicology?

Methodological Answer:

• Dose-Response Curves: Test gradient concentrations (e.g., 0–100 µM Zn with fixed 10 µM Cu) to identify additive/synergistic effects .
• Bioavailability Assessment: Use in vitro models (e.g., Caco-2 cells) with simulated gastrointestinal fluids to estimate metal absorption .
• Ecotoxicological Endpoints: Measure biomarkers like metallothionein induction in aquatic organisms (e.g., zebrafish) under controlled lab conditions .

Q. What statistical models are most effective for analyzing non-linear relationships between Cu/Zn ratios and disease outcomes?

Methodological Answer:

• Machine Learning: Random forest or gradient boosting to identify interaction terms and threshold effects in large datasets .
• Bayesian Hierarchical Models: Account for nested data structures (e.g., patients within clinics) and missing data .
• Software Tools: Implement analyses in R (lme4 package) or Python (scikit-learn) with open-access code for reproducibility .

Data Contradiction and Synthesis

Q. How can researchers resolve discrepancies in reported Cu/Zn reference ranges across populations?

Methodological Answer:

• Global Databases: Aggregate data from repositories like NHANES and BIOMARKERS to establish region-specific reference intervals .
• Harmonization Protocols: Adopt ISO 15189 guidelines for pre-analytical factors (e.g., fasting status, sample storage) .
• Case Study: Asian populations show lower serum Zn levels compared to Western cohorts due to dietary differences; adjustments for rice-based diets are critical .

Q. What strategies validate the biological relevance of in vitro Cu/Zn studies for in vivo translation?

Methodological Answer:

• Isotopic Tracing: Use stable isotopes (e.g., ⁶⁵Cu, ⁶⁷Zn) to track metal uptake and turnover in cell cultures and animal models .
• Organ-on-a-Chip: Microphysiological systems mimicking liver/intestine barriers to assess systemic metal distribution .
• Limitation: In vitro models often oversimplify redox dynamics; complement with ex vivo tissue explants .

Emerging Research Directions

Q. How can co-occurrence analysis of keywords identify emerging trends in Cu/Zn research?

Methodological Answer:

• Bibliometric Tools: Use VOSviewer or CiteSpace to map keyword clusters (e.g., "oxidative stress," "nanoparticles") in PubMed/Scopus datasets .
• Hotspot Identification: Threshold analysis (≥8 occurrences) reveals growing interest in Cu/Zn nanozymes for antimicrobial applications .
• Future Directions: Prioritize understudied areas like Cu/Zn interplay in gut microbiota modulation .